Formal [4+1] cyclization of (thio/imido)hydrazides and ethyl 3,3,3-trifluoropropanoate: unified synthesis of 1,3,4-oxadiazoles, 1,3,4-thiadiazoles and 1,2,4-triazoles†
New Journal of Chemistry Pub Date: 2022-10-04 DOI: 10.1039/D2NJ04147B
Abstract
Here we report an efficient and practical one-step synthesis of a series of 1,3,4-oxadiazoles with ethyl ester decoration, which was accomplished by the formal [4+1] cyclization of hydrazides and commercially available ethyl 3,3,3-trifluoropropanoate. In contrast to previously reported synthetic processes, this method features operational simplicity, easy scalability and good substrate tolerability. Furthermore, the present synthetic method can be generalized to access 1,3,4-thiadiazoles and 1,2,4-triazoles.
![Graphical abstract: Formal [4+1] cyclization of (thio/imido)hydrazides and ethyl 3,3,3-trifluoropropanoate: unified synthesis of 1,3,4-oxadiazoles, 1,3,4-thiadiazoles and 1,2,4-triazoles](http://scimg.chem960.com/usr/1/D2NJ04147B.jpg)
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Journal Name：New Journal of Chemistry
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CAS no.: 89640-58-4
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